TRICETEARETH-4 PHOSPHATE

Specification

• CAS No.: 119415-05-3
• Molecular Formula: C9H9NO5
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Triceteareth-4 Phosphate is a synthetic organophosphorus compound classified as a surfactant. It is chemically defined as a phosphate ester derived from the reaction of cetearyl alcohol and polyethylene glycol containing four ethylene oxide units. This structural arrangement confers both hydrophilic and hydrophobic properties to the molecule, making it an effective surfactant.

Identification Parameters

The compound is formally identified through several standardized parameters:

Parameter	Value
CAS Number	119415-05-3
EC Number	601-610-5
Molecular Formula	C12H29O6P
Molecular Weight	300.33 g/mol
FDA UNII	69534Y66NO
Systematic Name	Poly(oxy-1,2-ethanediyl), alpha-hydro-omega-hydroxy-, mono-C16-20-alkyl ethers, phosphates, sodium salts

Synthesis and Manufacturing Process

The production of Triceteareth-4 Phosphate involves a carefully controlled chemical synthesis process:

Reaction Mechanism

The synthesis typically follows an esterification pathway wherein cetearyl alcohol reacts with phosphoric acid or its derivatives. This initial reaction is followed by the addition of polyethylene glycol, which incorporates the ethylene oxide units into the molecular structure.

Process Parameters

The manufacturing process requires precise control of several key parameters:

• Temperature regulation throughout the reaction phases

• pH monitoring and adjustment

• Carefully managed reaction times to ensure complete conversion

• Purification steps to remove unreacted starting materials and by-products

These controlled conditions are essential for optimizing yield and ensuring product purity.

Applications in Cosmetic and Personal Care Products

Triceteareth-4 Phosphate finds extensive application in the cosmetic and personal care industry due to its multifunctional properties.

Emulsification Capabilities

The compound serves as an excellent primary emulsifier or hydrophilic co-emulsifier in various formulations:

• Creates stable oil-in-water emulsions with excellent texture profiles

• Particularly effective in liquid and creamy emulsions suitable for hand creams

• Demonstrates superior emulsifying effect for paraffin oil and ester oils

• Enables the incorporation of challenging ingredients like polar oils and UV filters due to its high HLB value

Product Categories

Triceteareth-4 Phosphate is incorporated into a diverse range of personal care products:

Product Category	Specific Applications
Facial Care	Creams, lotions, gels, cleansers
Body Care	Moisturizers, lotions, specialized treatments
Hair Care	Shampoos, conditioners, styling products
Sun Care	Sun protection formulations, after-sun products, self-tanning preparations
Decorative Cosmetics	Various make-up formulations
Baby Care	Gentle formulations for sensitive skin

Source: Applications compiled from reference data

Functional Benefits in Cosmetic Formulations

In cosmetic applications, the compound provides several key benefits:

• Excellent skin feel in finished products

• Solubilizes active ingredients, enhancing their delivery and efficacy

• Contributes to the stability of complex formulations

• Functions as a detergent in cleansing products

Industrial Applications

Beyond personal care, Triceteareth-4 Phosphate demonstrates versatility across multiple industrial sectors.

Chemical Industry Applications

The compound serves various functions in chemical manufacturing processes:

• Acts as a catalyst in multiple reactions, including xylene isomerization and olefin polymerization

• Functions as a solvent for cellulose derivatives and as a peroxide catalyst stabilizer

• Serves as an ethylating agent in chemical synthesis

Plastics and Polymers Industry

In polymer applications, Triceteareth-4 Phosphate contributes functional properties:

• Used as a plasticizer for rubber and synthetic resins

• Functions as a non-reactive flame retardant in plastic formulations

• Serves as a processing aid in polymer manufacturing

Other Industrial Uses

Additional industrial applications include:

• Textile auxiliary in fabric processing

• Paper coating additive to improve performance characteristics

• Defoaming agent in various aqueous systems

• Adhesive component for pigment pastes and specialized bonding applications

Comparative Analysis with Similar Compounds

Triceteareth-4 Phosphate shares structural and functional similarities with several related compounds.

Comparison with Trilaureth-4 Phosphate

The most closely related compound is Trilaureth-4 Phosphate:

• Both function as pre-neutralized, anionic oil-in-water emulsifiers

• Similar chemical structure but different alkyl chain length distributions

• Comparable emulsifying efficiency in formulations

Relationship to Other Cosmetic Ingredients

Triceteareth-4 Phosphate functions alongside various other ingredients in formulations:

Research Findings and Performance Characteristics

Scientific studies have revealed several important aspects of Triceteareth-4 Phosphate's behavior in formulations.

Emulsion Stabilization Mechanism

Research indicates that Triceteareth-4 Phosphate stabilizes oil-in-water emulsions through specific mechanisms:

• Reduces interfacial tension between oil and water phases

• Creates a protective barrier around oil droplets, preventing coalescence

• Exhibits synergistic effects when combined with complementary emulsifiers

Formulation Compatibility

Studies on compatibility parameters reveal:

• Excellent performance with a wide range of cosmetic oils, including both polar and non-polar varieties

• Compatibility with UV filters, making it valuable in sun protection formulations

• Effective performance across a broad pH range in various formulation types